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Compound of Interest

4-Pyridineethanethiol
Compound Name:
Hydrochloride

Cat. No.: B015132

An In-depth Technical Guide to 4-Pyridineethanethiol Hydrochloride

Foreword: A Senior Application Scientist's
Perspective

In the realm of surface chemistry and nanotechnology, few molecules offer the elegant
simplicity and functional versatility of 4-Pyridineethanethiol Hydrochloride. This guide is
crafted not as a mere datasheet, but as a technical deep-dive for the practicing researcher and
development scientist. Our focus will be on the "why" behind the "what"—elucidating the core
physical and chemical properties that make this compound an indispensable tool for creating
functionalized surfaces, particularly in the fields of biosensing and molecular electronics. We
will move from its fundamental molecular identity to its practical application, providing not just
data, but the strategic insights needed to leverage its capabilities effectively.

Molecular Identity and Physicochemical Profile

Understanding a molecule begins with its fundamental structure and properties. 4-
Pyridineethanethiol Hydrochloride is a bifunctional organic compound, featuring a terminal
thiol group (-SH) for surface anchoring and a pyridine ring for further functionalization or
interaction. The hydrochloride salt form enhances its stability and solubility in polar solvents.

Chemical Structure
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The molecule consists of a pyridine ring connected via a two-carbon ethyl chain to a thiol
group. The nitrogen atom on the pyridine ring is protonated and associated with a chloride ion.

Caption: Molecular structure of 4-Pyridineethanethiol Hydrochloride.

Core Identifiers and Properties

A consolidated summary of key quantitative data is essential for rapid reference in a research

setting.

Property Value Source(s)
2-pyridin-4-

IUPAC Name ] ) [1]
ylethanethiol;hydrochloride

CAS Number 6298-11-9 [1]1[2][3]

Molecular Formula C7H10CINS [11[2]

Molecular Weight 175.67 g/mol / 175.68 g/mol [1112114]

White to Orange to Green
Appearance . . [21[3]14]
powder/crystalline solid

Purity >97.0% (by Titration) [3][4]

Solubility Soluble in water [31[5]

Room temperature, under inert
Storage gas, in a cool, dark place [2][31[4]
(<15°C recommended)

INChl=1S/C7HINS.CIH/c9-6-3-

InChl 7-1-4-8-5-2-7;/h1-2,4- [1]12]
5,9H,3,6H2;1H
SMILES C1=CN=CC=C1CCS.Cl [1]

Chemical Reactivity and Functional Behavior

The utility of 4-Pyridineethanethiol Hydrochloride is dictated by the distinct reactivity of its
two primary functional domains: the thiol group and the pyridinium cation.
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The Thiol Anchor: Surface Immobilization

The thiol (-SH) group is the molecule's anchor. It exhibits a strong affinity for noble metal
surfaces, most notably gold (Au), silver (Ag), and copper (Cu). This affinity drives the
spontaneous formation of a dense, ordered monolayer known as a Self-Assembled Monolayer
(SAM).

Mechanism of SAM Formation: The process involves a covalent interaction between the sulfur
atom and the metal surface. The hydrogen atom of the thiol is lost, and a strong gold-thiolate
(Au-S) bond is formed. This chemisorption is the foundational step for virtually all applications
of this molecule.
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Solution Phase

Py-Et-SH

4-Pyridineethanethiol

Chemisorption
Au-S bond formation)

Gold Surface

Au(111) Substrate

Self-Assembly
van der Waals interactions)

Self-Assembled Monolayer

Py-Et-S-Au

Pyridine-terminated SAM

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Sensor Fabrication

1. Clean Gold Electrode

:

2. Immerse in Ethanolic
4-PETH-HCI Solution

:

(3. Formation of Pyridine-Terminated SAM)

Ready Sensor

Analyte Detection

4. Introduce Sample
(e.g., containing Hg(ll))

5. Analyte Binding
(Chelation by Pyridine)

6. Electrochemical Measurement
(e.g., Voltammetry)

Signal Proportional
to Concentration

7. Data Analysis & Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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